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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromotetradecane-d4 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

1-Bromotetradecane-d4 is a deuterated form of 1-Bromotetradecane. For the purposes of
laboratory safety and handling, its physical and chemical properties are considered to be
essentially the same as its non-deuterated counterpart. It is a colorless to pale yellow liquid and
Is insoluble in water but soluble in organic solvents like chloroform.[1][2][3] It is incompatible
with strong bases and strong oxidizing agents.[2][4][5]
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Property Value

Molecular Formula C14H25D4Br

Appearance Colorless to pale yellow liquid[1][3][6]
Melting Point 5-6 °C[2][7]

Boiling Point 175-178 °C at 20 mmHg[2][7]
Density 0.932 g/mL at 25 °C[2][7]

Flash Point 149 °C[4][5][8]

Water Solubility Insoluble[1][2][8]

Storage Temperature Store below +30°C[2]

Hazard Identification and First Aid

1-Bromotetradecane is irritating to the eyes, respiratory system, and skin.[2][9] In case of
exposure, follow these first aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[4][8]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[8] Get medical attention if irritation develops.

 Inhalation: Move to fresh air. If not breathing, give artificial respiration.[8][9]

 Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious
person. Drink plenty of water, and if possible, milk.[8]

Personal Protective Equipment (PPE)

When handling 1-Bromotetradecane-d4, it is essential to use appropriate personal protective
equipment to prevent exposure.
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» Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a good option for
protection against oils, greases, and some acids and bases.[10][11] For extended contact or
when handling larger quantities, consider gloves with higher chemical resistance like
Neoprene or Viton, though they may offer less dexterity.[10]

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[12][13] Standard
safety glasses may not provide adequate protection from splashes.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect
against skin contact.[11] Ensure that clothing fully covers the skin.

o Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood, to
avoid inhalation of vapors.[9] If a fume hood is not available or if there is a risk of generating
aerosols, a respirator may be necessary.[12]

Operational Plan for Handling

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE and spill containment materials, readily available.

e Handling:

[¢]

Work in a well-ventilated area, such as a chemical fume hood.[9]

[e]

Avoid contact with skin, eyes, and clothing.[4][5]

o

Do not breathe in vapors or mists.[4][5]

[¢]

Keep the container tightly closed when not in use.[5]

[¢]

After handling, wash hands thoroughly.[4][5]

o Storage: Store in a dry, cool, and well-ventilated place.[5][8] Keep the container tightly closed
and away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[5]

Disposal Plan
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Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[5]

o Waste Collection:

o Collect waste 1-Bromotetradecane-d4 and any contaminated materials (e.g., pipette tips,
paper towels) in a designated, properly labeled, and sealed hazardous waste container.

o The container should be made of a material compatible with halogenated organic
compounds.

e Waste Disposal:
o Dispose of this material through a licensed professional waste disposal service.[9]
o Do not empty into drains.[5]
o The waste should be classified as hazardous waste.

Workflow for Handling 1-Bromotetradecane-d4
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Caption: Workflow for the safe handling and disposal of 1-Bromotetradecane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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